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Compound of Interest

Compound Name: Diisopentyl Phthalate-d4

Cat. No.: B585366 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Diisopentyl
Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Diisopentyl Phthalate-d4, a deuterated analog of Diisopentyl Phthalate. This

compound is of significant interest in various scientific fields, including toxicology,

environmental monitoring, and pharmaceutical research, primarily for its use as an internal

standard in analytical methodologies.

Physical Appearance and State
Diisopentyl Phthalate-d4 is typically encountered as a clear, pale yellow oil at standard

laboratory conditions.[1][2] This liquid state is consistent with the general characteristics of

many phthalate esters with similar molecular weights. While some suppliers may list the

appearance as a solid, the preponderance of evidence indicates a liquid form at ambient

temperature. The discrepancy may arise from lots with higher purity that may have a melting

point closer to room temperature or from the observation of the substance at lower

temperatures.

Physicochemical Properties
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The following tables summarize the key physical and chemical properties of Diisopentyl
Phthalate-d4. Data for the non-deuterated form (Diisopentyl Phthalate, CAS No. 605-50-5) is

also included for comparison, as the deuterated analog is expected to have very similar

properties.

Table 1: General and Physical Properties

Property Value Reference

CAS Number 1346597-80-5 [1][2][3]

Molecular Formula C18H22D4O4 [1][2][3]

Molecular Weight 310.42 g/mol [2][3]

Appearance Clear Pale Yellow Oil [1][2]

Density (non-deuterated) 1.028 g/mL at 20 °C

Boiling Point (non-deuterated) 339 °C

Flash Point (non-deuterated) 166 °C

Vapor Pressure (non-

deuterated)
0.000354 mmHg at 25°C

Solubility
Soluble in Chloroform, Ethyl

Acetate

Table 2: Storage and Handling

Parameter Recommendation Reference

Storage Temperature 2-8°C Refrigerator [2]

Shipping Conditions Ambient [2]

Experimental Protocols
Diisopentyl Phthalate-d4 is commonly used as an internal standard for the quantification of

phthalate esters in various matrices. Below is a generalized experimental protocol for the
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analysis of phthalates in a liquid sample using Gas Chromatography-Mass Spectrometry (GC-

MS).

Objective: To quantify the concentration of Diisopentyl Phthalate and other phthalates in a liquid

sample.

Materials:

Sample containing phthalates

Diisopentyl Phthalate-d4 solution (as internal standard)

Hexane (HPLC grade)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., HP-5MS)

Procedure:

Sample Preparation:

To a known volume of the liquid sample, add a precise amount of the Diisopentyl
Phthalate-d4 internal standard solution.

Perform a liquid-liquid extraction with hexane. Vortex the mixture vigorously for 2 minutes

and allow the layers to separate.

Collect the organic (hexane) layer.

Pass the organic extract through a small column containing anhydrous sodium sulfate to

remove any residual water.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis:

Inject 1 µL of the prepared extract into the GC-MS system.
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GC Conditions (Example):

Injector Temperature: 280°C

Oven Program: Start at 60°C, hold for 1 minute, ramp to 280°C at 10°C/min, hold for 5

minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions (Example):

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor

characteristic ions for the target phthalates and the d4-labeled internal standard.

Data Analysis:

Identify the peaks corresponding to the target phthalates and Diisopentyl Phthalate-d4
based on their retention times and mass spectra.

Calculate the ratio of the peak area of each target phthalate to the peak area of the

internal standard.

Quantify the concentration of each phthalate in the original sample using a calibration

curve prepared with known concentrations of phthalate standards and the internal

standard.

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of phthalates in a given

sample.
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Workflow for Phthalate Analysis
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Diisopentyl Phthalate-d4

(Internal Standard)

Liquid-Liquid Extraction

Drying and Concentration

GC-MS Analysis

Data Processing and
Quantification

Final Report

Click to download full resolution via product page

Caption: A generalized workflow for the quantitative analysis of phthalates using an internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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